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Compound of Interest

Compound Name:

(4-N-

(Benzhydryloxycarbonyl)cytosine)-

1-acetic acid

Cat. No.: B065131 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of (4-N-(Benzhydryloxycarbonyl)cytosine)-1-acetic acid, a key intermediate

in nucleic acid and peptide nucleic acid (PNA) research. This document is intended for

researchers, scientists, and professionals in the fields of drug development and biotechnology.

Molecular Structure and Properties
(4-N-(Benzhydryloxycarbonyl)cytosine)-1-acetic acid, also known as Cytosine-Bhoc Acetic

Acid, is a protected derivative of cytosine. The benzhydryloxycarbonyl (Bhoc) group serves as

a protecting group for the exocyclic amine of the cytosine base, allowing for selective chemical

modifications at other positions.[1][2] The acetic acid moiety at the N-1 position provides a

handle for further conjugation, for example, in the synthesis of PNA monomers.[3]

Chemical Identifiers:

IUPAC Name: 2-[4-(benzhydryloxycarbonylamino)-2-oxopyrimidin-1-yl]acetic acid[2]

CAS Number: 186046-78-6[1][2][4][5][6][7][8][9][10]

Molecular Formula: C₂₀H₁₇N₃O₅[3][4][6][7][8][9][10]

Molecular Weight: 379.37 g/mol [3][4][6][7][8][9][10]
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Below is a diagram representing the two-dimensional chemical structure of (4-N-
(Benzhydryloxycarbonyl)cytosine)-1-acetic acid.
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Cytosine

1. Alkylation at N1 with Benzyl 2-bromoacetate

Cytosine-1-benzylacetic acid

2. Protection of N4 with Diphenylmethanol and CDI

(4-N-(diphenylmethoxycarbonyl)-cytosine)-1-acetate

3. Saponification with LiOH

(4-N-(Benzhydryloxycarbonyl)cytosine)-1-acetic acid
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PNA Monomer Synthesis

PNA Applications

(4-N-(Bhoc)cytosine)-1-acetic acid

Peptide Coupling

PNA Backbone Precursor

Protected PNA Monomer (Cytosine)

Solid-Phase PNA Synthesis

PNA Oligomer

Diagnostics, Therapeutics, Research Tools

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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